(3-Cyclohexyl-pyridin-2-yl)-methanol

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: (3-cyclohexylpyridin-2-yl)methanol
• InChI: InChI=1S/C12H17NO/c14-9-12-11(7-4-8-13-12)10-5-2-1-3-6-10/h4,7-8,10,14H,1-3,5-6,9H2
• InChI Key: JXAMMSALMCEGNM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=C(N=CC=C2)CO

Description

(3-Cyclohexyl-pyridin-2-yl)-methanol is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the above ester (0.23 g, 1.0 mmol) in anhydrous MeOH (5 mL) was treated with K2CO3 (0.27 g, 2.0 mmol) and stirred at room temperature for 3.5 h. The mixture was concentrated under reduced pressure and water (5 ml) was added. The aqueous solution was then extracted with CH2Cl2 (3×10 mL) and the combined organic phases dried (Na2SO4), filtered, and concentrated under reduced pressure. This gave the desired (3-cyclohexyl-pyridin-2-yl)-methanol as a brown liquid (0.15 g, 79%) that was used immediately in the next reaction.